Cas no 4360-47-8 (3-Phenylacrylonitrile)
3-Phenylacrylonitrile structure
Product Name:3-Phenylacrylonitrile
CAS No:4360-47-8
MF:C9H7N
MW:129.158581972122
MDL:MFCD00001930
CID:93358
PubChem ID:1550846
Update Time:2026-05-14
3-Phenylacrylonitrile Chemical and Physical Properties
Names and Identifiers
-
- Cinnamonitrile
- Cinnamonitrilecistrans
- 3-Phenylacrylonitrile
- 2-Propenenitrile,3-phenyl-
- Cinnamonitrile,cis + trans
-
- MDL: MFCD00001930
- Inchi: InChI=1S/C9H7N/c10-8-4-7-9-5-2-1-3-6-9/h1-7H
- InChI Key: ZWKNLRXFUTWSOY-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C=CC#N
- BRN: 1209545
Computed Properties
- Exact Mass: 129.05800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.029(lit)
- Melting Point: 18-20 °C(lit.)
- Boiling Point: 263.8 ℃ at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: n20/D 1.601(lit.)
- PSA: 23.79000
- LogP: 2.22338
- Solubility: Uncertain
3-Phenylacrylonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A572452-5g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 5g |
$7.0 | 2025-02-24 | |
| Ambeed | A572452-25g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 25g |
$11.0 | 2025-02-24 | |
| Ambeed | A572452-100g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 100g |
$26.0 | 2025-02-24 | |
| Ambeed | A572452-500g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 500g |
$98.0 | 2025-02-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD121359-5g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 5g |
¥33.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD121359-25g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 25g |
¥52.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD121359-100g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 100g |
¥135.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD121359-500g |
3-Phenylacrylonitrile |
4360-47-8 | 97% | 500g |
¥630.0 | 2024-04-18 | |
| abcr | AB115012-25 g |
Cinnamonitrile, cis + trans, 97%; . |
4360-47-8 | 97% | 25g |
€78.90 | 2023-04-05 | |
| abcr | AB115012-100 g |
Cinnamonitrile, cis + trans, 97%; . |
4360-47-8 | 97% | 100g |
€99.80 | 2023-04-05 |
3-Phenylacrylonitrile Related Literature
-
Bimbisar Desai,Timothy N. Danks,Gabriele Wagner Dalton Trans. 2003 2544
-
S. Lapointe,D. Zargarian Dalton Trans. 2016 45 15800
-
Pratibha Singh,Rekha Bai,Rakhee Choudhary,Mahesh C. Sharma,Satpal Singh Badsara RSC Adv. 2017 7 30594
-
Jordy Bouwman,Andras Bodi,Patrick Hemberger Phys. Chem. Chem. Phys. 2018 20 29910
-
Wei Zhou,Yicheng Zhang,Pinhua Li,Lei Wang Org. Biomol. Chem. 2012 10 7184
4360-47-8 (3-Phenylacrylonitrile) Related Products
- 1885-38-7(Cinnamonitrile pred. trans)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk